Cas no 5668-66-6 (1,2-Dihydroacenaphthylen-1-amine hydrochloride)

• Product Name: 1,2-Dihydroacenaphthylen-1-amine hydrochloride
• CAS No: 5668-66-6
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• CID: 46079
• PubChem ID: 13730341
• Update Time: 2025-04-18

1,2-Dihydroacenaphthylen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2-Dihydroacenaphthylen-1-amine hydrochloride
• 1-Acenaphthenamine hydrochloride
• acenaphthen-1-amine chloride
• 1,2-Dihydroacenaphthylen-1-amine hydrochloride (1:1)
• 1-acenaphthylenamine, 1,2-dihydro-, hydrochloride (1:1)
• 1-Acenaphthenamine,hydrochloride (7CI,8CI)
• 1-Acenaphthylenamine, 1,2-dihydro-, hydrochloride(9CI)
• NSC 31684
• AKOS005145947
• SCHEMBL10785087
• FT-0709171
• 1,2-dihydro-1-acenaphthylenamine hydrochloride
• 1,2-dihydroacenaphthylen-1-amine;hydrochloride
• A15656
• NSC-31684
• SB78609
• 5668-66-6
• 1,2-dihydroacenaphthylen-1-aminehydrochloride
• F1916-0151
• NSC31684

• Inchi： 1S/C12H11N.ClH/c13-11-7-9-5-1-3-8-4-2-6-10(11)12(8)9;/h1-6,11H,7,13H2;1H
• InChI Key： UPIABGRPUYYFBX-UHFFFAOYSA-N
• SMILES： Cl.NC1C2=CC=CC3=CC=CC(=C23)C1

Computed Properties

• Exact Mass: 205.06596
• Monoisotopic Mass: 205.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 1.187
• Melting Point: 200 ºC
• Boiling Point: 335.5°Cat760mmHg
• Flash Point: 173.9°C
• PSA: 26.02